6-isopropyl-2-(4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[[4-[methyl(oxolan-2-ylmethyl)sulfamoyl]benzoyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C24H32N4O5S2.ClH/c1-15(2)28-11-10-19-20(14-28)34-24(21(19)22(25)29)26-23(30)16-6-8-18(9-7-16)35(31,32)27(3)13-17-5-4-12-33-17;/h6-9,15,17H,4-5,10-14H2,1-3H3,(H2,25,29)(H,26,30);1H
• InChI Key: WRHUPLINVXZNNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)CC4CCCO4.Cl
• Molecular Formula: C24H33ClN4O5S2
• Molecular Weight: 557.1 g/mol

Description

The compound appears to contain several functional groups, including an isopropyl group, a benzamido group, a sulfamoyl group, and a tetrahydrothieno[2,3-c]pyridine group. It also is a hydrochloride salt, which suggests it may be used in a form that is soluble in water.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The tetrahydrothieno[2,3-c]pyridine group, for example, is a type of heterocyclic compound that contains both sulfur and nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, as a hydrochloride salt, it is likely soluble in water.

Scientific Research Applications

Anticancer Potential

• “MLS001237973” exhibits antiproliferative effects against cancer cells. Researchers have investigated its role in inhibiting specific pathways involved in tumor growth and metastasis. .

Anti-Inflammatory Activity

• The compound’s structure suggests potential anti-inflammatory properties. It may modulate immune responses by targeting specific inflammatory mediators. .

Cardiovascular Applications

• “MLS001237973” interacts with ion channels and receptors involved in cardiovascular function. Studies investigate its impact on blood pressure regulation, arrhythmias, and vascular health. .

Neuroprotective Effects

• The compound’s unique structure hints at neuroprotective potential. Researchers study its ability to enhance neuronal survival, reduce oxidative stress, and modulate neurotransmitter systems. .

Antibacterial and Antifungal Properties

• “MLS001237973” exhibits activity against certain bacterial and fungal strains. Investigations focus on its mechanism of action and potential clinical applications. .

Drug Delivery Systems

• Researchers explore incorporating “MLS001237973” into drug delivery systems. Its solubility, stability, and bioavailability make it an interesting candidate for targeted therapies. .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. Proper handling and storage procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound would depend on its current applications. If it’s a drug, for example, future research might focus on improving its efficacy or reducing side effects.